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Compound of Interest

Compound Name: 3-hydroxy-N-methylpropanamide

Cat. No.: B1590811 Get Quote

3-hydroxy-N-methylpropanamide (CAS No. 6830-81-5) is a bifunctional organic compound

featuring both a hydroxyl and a secondary amide group.[1] This structure makes it a valuable

building block in organic synthesis and a point of interest for the development of novel

pharmaceuticals and agrochemicals.[1][2] Its polarity, conferred by these functional groups,

results in high solubility in water and other polar solvents, a desirable trait for many biological

applications.[1]

However, these same characteristics present significant challenges for laboratory handling and

storage. The hydroxyl and amide moieties make the compound hygroscopic, meaning it readily

absorbs moisture from the atmosphere.[3] This can compromise sample integrity, affect

weighing accuracy, and potentially lead to degradation over time. Furthermore, as with many

reactive small molecules, it is classified as an irritant and is harmful if inhaled, swallowed, or

absorbed through the skin.[4][5]

This document serves as a comprehensive guide to the proper handling and storage of 3-
hydroxy-N-methylpropanamide. As Senior Application Scientists, our goal is not merely to list

procedures but to provide the underlying scientific rationale, ensuring that researchers can

maintain the compound's purity, ensure experimental reproducibility, and, most importantly,

work safely.

Section 1: Physicochemical Profile
Understanding the fundamental properties of a compound is the bedrock of its proper handling.

The characteristics of 3-hydroxy-N-methylpropanamide dictate the necessary precautions for
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its use.

Table 1: Key Physicochemical Properties of 3-hydroxy-N-methylpropanamide
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Property Value Source(s)
Significance for
Handling

CAS Number 6830-81-5 [1][4][6]

Unique identifier for

ensuring correct

substance and safety

information retrieval.

Molecular Formula C₄H₉NO₂ [4][7][8]

Indicates the

elemental

composition.

Molecular Weight 103.12 g/mol [4][5][7]

Essential for preparing

solutions of known

molarity.

Appearance

Colorless to pale

yellow liquid or solid.

[1]

[1][6][9]

The physical state

depends on purity and

ambient temperature.

Visual inspection can

indicate potential

degradation (e.g.,

significant color

change).

Solubility

Soluble in water and

polar organic solvents.

[1]

[1][10]

The hydroxyl and

amide groups can

form hydrogen bonds,

facilitating dissolution

in polar media. This is

key for preparing

stock solutions.[11]

Structural Features

Contains primary

hydroxyl (-OH) and

secondary amide (-

CONH-) groups.

[1][2]

These functional

groups are

responsible for the

compound's reactivity,

polarity, and high

potential for

hygroscopicity.
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The causality behind its challenging nature lies in its molecular structure. The presence of both

hydrogen bond donors (the hydroxyl H and the amide N-H) and acceptors (the hydroxyl O and

the carbonyl O) makes the molecule highly interactive with atmospheric water.[11] This

hygroscopicity is the single most critical factor to control during storage and handling.[3]

Section 2: Hazard Identification and Safety
A robust safety protocol is non-negotiable.[12] 3-hydroxy-N-methylpropanamide is classified

with the GHS07 "Warning" pictogram, indicating moderate hazards that require diligent

protective measures.[7]

Table 2: GHS Hazard and Precautionary Information
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Category Code Description Source(s)

GHS Pictogram
GHS07: Exclamation

Mark
[7]

Signal Word Warning [4][7]

Hazard Statements H302 Harmful if swallowed. [4]

H312
Harmful in contact

with skin.
[4]

H315 Causes skin irritation. [4]

H317
May cause an allergic

skin reaction.
[5]

H319
Causes serious eye

irritation.
[4][5]

H332 Harmful if inhaled. [4]

H335
May cause respiratory

irritation.
[4]

Key Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[13]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[13][14]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[13]
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Expertise in Practice: The classification as an irritant and a potential sensitizer means that

exposure should be minimized not just to prevent acute effects but also to avoid developing

long-term sensitivities. The requirement for handling in a well-ventilated area, preferably a

chemical fume hood, is not just a general guideline but a specific control measure against

inhaling potentially harmful dust or aerosols.[12][15]

Section 3: Protocols for Handling and Storage
The following protocols are designed as a self-validating system. By adhering to these steps,

you actively protect the compound from contamination and degradation, ensuring the integrity

of your starting material for any downstream application.

Protocol 3.1: Compound Receipt and Initial Handling
The lifecycle of a chemical begins the moment it arrives in the laboratory. Proper intake

procedures are the first line of defense in maintaining compound quality.
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Receiving Workflow

Receive Package

Inspect Outer Packaging
(No damage, leaks)

Transfer to Lab

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Inspect Primary Container
(Intact seal, correct label)

Log into Inventory
(Date, Lot #, Initials)

Transfer to Designated
Long-Term Storage

 

Designated Storage Environment
(4°C Refrigerator or Cold Room)

Secondary Container

Airtight, Opaque

Desiccant Pouch

e.g., Silica Gel

Primary Container

3-hydroxy-N-methylpropanamide
(Tightly sealed vendor bottle)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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